2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 2-[4-(1-methoxypropan-2-ylamino)phenyl]acetonitrile
• InChI: InChI=1S/C12H16N2O/c1-10(9-15-2)14-12-5-3-11(4-6-12)7-8-13/h3-6,10,14H,7,9H2,1-2H3
• InChI Key: PTZDTLYSIYZSMW-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=CC=C(C=C1)CC#N

Description

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile is a nitrile-containing aromatic compound characterized by a phenyl ring substituted with a methoxypropan-2-yl amino group and an acetonitrile moiety. The methoxypropan-2-yl amino group introduces steric and electronic effects that differentiate it from simpler acetonitrile derivatives, impacting solubility, reactivity, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile typically involves the reaction of 4-aminobenzonitrile with 1-methoxypropan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile is scaled up using continuous flow reactors. This method ensures consistent quality and yield of the compound. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The nitrile group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like Grignard reagents and organolithium compounds are commonly employed.

Major Products Formed

Oxidation: Corresponding oxides and hydroxyl derivatives.

Reduction: Amines and related derivatives.

Substitution: Various substituted nitriles and amines.

Scientific Research Applications

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In the study of enzyme interactions and protein binding.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. This interaction can lead to various biochemical effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below compares key structural and physical properties of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile with analogous compounds:

Compound Name (CAS No.)	Molecular Formula	Molecular Weight	Substituents on Phenyl Ring	Key Properties (Density, Melting Point, etc.)	Reference
2-[4-(2-Methoxyethoxy)phenyl]acetonitrile (352547-54-7)	C₁₁H₁₃NO₂	191.23	2-Methoxyethoxy group	Density: N/A; Solubility: Likely polar aprotic solvents
2-[4-(2-Hydroxyethoxy)phenyl]acetonitrile (73864-61-6)	C₁₀H₁₁NO₂	177.20	2-Hydroxyethoxy group	Storage: Room temperature; Appearance: Powder
2-[4-(Bis(2-hydroxyethyl)amino)phenyl]acetonitrile (6335-57-5)	C₁₂H₁₆N₂O₂	220.27	Bis(2-hydroxyethyl)amino group	Density: 1.212 g/cm³; Melting Point: 88°C
2-{4-[4-(Chloromethyl)-2-fluorophenoxy]phenyl}acetonitrile	C₁₅H₁₁ClFNO	275.71	4-Chloromethyl-2-fluorophenoxy group	Physicochemical data limited; halogenated substituents likely enhance lipophilicity
Target Compound (Hypothetical)	C₁₂H₁₅N₂O₂ (estimated)	~220–250 (estimated)	1-Methoxypropan-2-yl amino group	Predicted higher solubility in polar solvents due to methoxy and amino groups

Key Observations :

• Polarity: The hydroxyethoxy group in 73864-61-6 increases hydrophilicity compared to the methoxypropan-2-yl amino group, which balances polarity with steric bulk .
• Thermal Stability: The bis(2-hydroxyethyl)amino derivative (6335-57-5) has a melting point of 88°C, suggesting moderate thermal stability influenced by hydrogen bonding .
• Halogen Effects: Chlorine and fluorine substituents (e.g., in C₁₅H₁₁ClFNO) enhance lipophilicity and may improve membrane permeability in biological systems .

Biological Activity

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile is a compound of interest in medicinal chemistry, particularly for its potential applications in regenerative medicine and as a biochemical agent. This article reviews its biological activities, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile is $C_{15}H_{18}N_2O$. The compound features a phenyl ring substituted with a methoxypropan-2-yl amino group and an acetonitrile moiety, contributing to its unique biological properties.

Mechanisms of Biological Activity

Research has indicated that compounds similar to 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile can enhance the expression of Oct3/4, a transcription factor critical for maintaining pluripotency in stem cells. This activity suggests potential applications in the generation of induced pluripotent stem cells (iPSCs) without the ethical concerns associated with embryonic stem cells .

Table 1: Summary of Biological Activities

Activity	Mechanism	Reference
Oct3/4 Induction	Enhances expression and stability of Oct3/4
Potential use in regenerative medicine	Facilitates reprogramming of somatic cells into iPSCs
Inhibition of specific pathways	May interact with cellular signaling pathways

Case Studies

A notable study highlighted the effectiveness of related compounds in promoting Oct3/4 expression. In vitro experiments demonstrated that these compounds could replace traditional transcription factors used in iPSC generation, leading to higher efficiency and reduced risk of genetic abnormalities .

Case Study: Induction of Pluripotency

In a high-throughput screening campaign, researchers identified that derivatives of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile significantly promoted Oct3/4 activity across various human somatic cell types. This finding underscores the compound's potential role in regenerative therapies aimed at tissue repair and regeneration.

Research Findings

Recent investigations into the pharmacodynamics of this compound have shown promising results. The compound's ability to stabilize Oct3/4 not only enhances its transcriptional activity but also suggests that it may have broader implications in cellular reprogramming technologies.

Table 2: Comparative Analysis with Other Compounds

Compound Name	Oct3/4 Induction Efficacy	Application Area
2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}acetonitrile	High	Regenerative medicine
O4I1 (a related compound)	Moderate	Stem cell research
Traditional transcription factors	Low	Standard iPSC generation protocols